N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H25N3O3S2/c1-17(2)13(14-5-4-10-22-14)11-16-15(19)12-6-8-18(9-7-12)23(3,20)21/h4-5,10,12-13H,6-9,11H2,1-3H3,(H,16,19)
• InChI Key: HVJRIUNQRIIDAH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C1CCN(CC1)S(=O)(=O)C)C2=CC=CS2
• Molecular Formula: C15H25N3O3S2
• Molecular Weight: 359.5 g/mol

Description

N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C15H25N3O3S2 and its molecular weight is 359.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Activity in Medicinal Chemistry

Compounds with structures similar to "N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide" are often synthesized and evaluated for various biological activities. For instance, derivatives of piperazine and thiophene have been explored for their antiallergy activity, anti-acetylcholinesterase activity, and antiproliferative activity against cancer cell lines. Such compounds are synthesized through various chemical routes and evaluated in vitro and in vivo for their potential therapeutic effects (Walsh et al., 1990; Sugimoto et al., 1990; Ghorab et al., 2013).

Chemical Functionalities and Optimization

Research into the optimization of chemical functionalities within similar compounds has led to discoveries regarding key structural requirements for biological activity. For example, modifications in indole-2-carboxamides have shown significant impacts on their activity as allosteric modulators of the cannabinoid type 1 receptor (CB1), demonstrating the critical nature of specific functional groups in medicinal chemistry (Khurana et al., 2014).

Novel Synthetic Routes and Biological Activities

Innovative synthetic routes have been developed for non-natural amino acids and other related compounds, showcasing the versatility of chemical synthesis in creating molecules with potential applications in drug discovery and development. These synthetic methods enable the exploration of novel biological activities and pharmacological properties (Monteiro et al., 2010).

Advanced Chemical Probes and Molecular Studies

Compounds with functionalities similar to the one have been utilized as chemical probes in molecular studies, such as the investigation of ion channel structure or DNA binding. These studies provide valuable insights into the molecular mechanisms of action of potential therapeutic agents and contribute to the understanding of complex biological systems (Foong et al., 1997; Wakelin et al., 2003).